N-(2-(furan-3-yl)ethyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
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Overview
Description
Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . Oxazoles are a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . They are often used as intermediates for the synthesis of new chemical entities in medicinal chemistry .
Synthesis Analysis
The synthesis of oxazole derivatives often involves the Van Leusen reaction . This reaction involves the use of tosylmethyl isocyanide (TOSMIC) and suitable furan or thiophene derivatives .Molecular Structure Analysis
The molecular structure of oxazole derivatives can vary greatly depending on the substituents attached to the oxazole ring . The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities .Chemical Reactions Analysis
Oxazole derivatives can undergo a variety of chemical reactions, including cyclization reactions . These reactions often occur with good to excellent yields .Physical And Chemical Properties Analysis
Oxazoles are stable liquids at room temperature with a boiling point of 69 °C . The physical and chemical properties of specific oxazole derivatives would depend on their exact molecular structure .Scientific Research Applications
Pharmaceuticals
Furans and their derivatives, including the compound , have been identified as promising candidates for pharmaceutical applications due to their diverse biological activities . They are explored for their potential as:
- Antibacterial Agents : Some furan derivatives have shown effectiveness against bacterial strains, making them suitable for developing new antibiotics .
- Antifungal and Pesticide Agents : The structural motif of furan is found in compounds with antifungal properties, which can be utilized in agriculture and medicine .
Polymer Industry
The furan ring, a component of the compound, is integral in the synthesis of various polymers. These polymers have applications in:
- Bioplastics : Furan derivatives are used to create biodegradable plastics, offering an eco-friendly alternative to traditional plastics .
- Adhesives : Furan-based adhesives are developed for wood and other materials, providing strong bonding solutions .
Energy Sector
Furan derivatives are being researched for their use in the energy sector, particularly in:
- Biofuels : The compound’s furan moiety can be derived from biomass and used in the synthesis of biofuels, contributing to sustainable energy solutions .
Coatings and Resins
The unique chemical properties of furan derivatives make them suitable for:
- Protective Coatings : They can be used to develop coatings with specific properties like heat resistance or chemical inertness .
- Resin Production : Furan resins are known for their thermal stability and chemical resistance, useful in various industrial applications .
Electronics and Aerospace
In these high-tech industries, furan derivatives are explored for:
- Insulating Materials : Their thermal stability makes them candidates for insulation in electronics and aerospace components .
Food Industry
Although not directly related to the compound , furan derivatives are also used as:
Textile Industry
The compound’s derivatives could potentially be used in:
Medical Imaging
Furan derivatives may be used in the development of:
Mechanism of Action
The mechanism of action of oxazole derivatives can vary greatly depending on their structure and the biological activity being considered . For example, some oxazole derivatives have been found to exhibit antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .
Future Directions
properties
IUPAC Name |
N-[2-(furan-3-yl)ethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O5S/c1-16-12-8-11(2-3-13(12)21-14(16)17)22(18,19)15-6-4-10-5-7-20-9-10/h2-3,5,7-9,15H,4,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJGKWAORRYRUBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)S(=O)(=O)NCCC3=COC=C3)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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